Cas no 2229663-77-6 (3-(5-Bromopyrimidin-2-yl)prop-2-en-1-amine)

3-(5-Bromopyrimidin-2-yl)prop-2-en-1-amine is a brominated pyrimidine derivative featuring a reactive prop-2-en-1-amine substituent, making it a versatile intermediate in organic synthesis and pharmaceutical research. The bromine atom at the 5-position enhances its utility in cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, enabling precise structural modifications. The amine-functionalized allyl group offers additional reactivity for further derivatization, including nucleophilic additions or cyclization reactions. This compound is particularly valuable in the development of heterocyclic scaffolds and bioactive molecules, given its balanced reactivity and stability. Its well-defined structure ensures reproducibility in synthetic applications, making it a reliable choice for medicinal chemistry and material science research.
3-(5-Bromopyrimidin-2-yl)prop-2-en-1-amine structure
2229663-77-6 structure
Product Name:3-(5-Bromopyrimidin-2-yl)prop-2-en-1-amine
CAS No:2229663-77-6
MF:C7H8BrN3
MW:214.062520027161
CID:5778870
PubChem ID:87302133
Update Time:2025-05-27

3-(5-Bromopyrimidin-2-yl)prop-2-en-1-amine Chemical and Physical Properties

Names and Identifiers

    • EN300-1925627
    • SCHEMBL1853377
    • 2229663-77-6
    • 3-(5-bromopyrimidin-2-yl)prop-2-en-1-amine
    • 3-(5-Bromopyrimidin-2-yl)prop-2-en-1-amine
    • Inchi: 1S/C7H8BrN3/c8-6-4-10-7(11-5-6)2-1-3-9/h1-2,4-5H,3,9H2/b2-1+
    • InChI Key: WOWLYHHZZGADAW-OWOJBTEDSA-N
    • SMILES: BrC1C=NC(/C=C/CN)=NC=1

Computed Properties

  • Exact Mass: 212.99016g/mol
  • Monoisotopic Mass: 212.99016g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 130
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.4
  • Topological Polar Surface Area: 51.8Ų

3-(5-Bromopyrimidin-2-yl)prop-2-en-1-amine Pricemore >>

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